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Compound of Interest

Compound Name: Sirt2-IN-6

Cat. No.: B12422588

Get Quote

Technical Support Center: Sirt2-IN-6
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with the SIRT2

inhibitor, Sirt2-IN-6.

Frequently Asked Questions (FAQs)
Q1: What is Sirt2-IN-6 and what are its basic properties?

Sirt2-IN-6 is a potent and selective inhibitor of Sirtuin 2 (SIRT2), a member of the NAD+-

dependent protein deacetylase family.[1][2] It is commonly used in cancer research.[1][2]

Summary of Sirt2-IN-6 Properties:
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Property Value Reference

CAS Number 2243151-81-5 [1]

Molecular Formula C₂₆H₂₆N₆O₃S [1]

Molecular Weight 502.59 g/mol [1]

Appearance Solid [1]

IC₅₀ for SIRT2 0.815 µM [2]

Q2: I am observing a precipitate after adding Sirt2-IN-6 to my aqueous buffer. Is this expected?

Yes, insolubility in aqueous solutions is a common issue with many small molecule inhibitors,

including sirtuin inhibitors. Poor aqueous solubility is a known characteristic of compounds in

this class.

Q3: What is the recommended solvent for making a stock solution of Sirt2-IN-6?

Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for preparing stock

solutions of sirtuin inhibitors and other poorly soluble compounds. For a related compound,

SIRT2/6-IN-1, a stock solution of 50 mg/mL in DMSO is suggested.[3]

Q4: How should I store Sirt2-IN-6?

Sirt2-IN-6 powder should be stored at -20°C for long-term stability (up to 3 years).[3] Stock

solutions in solvent can be stored at -80°C for up to 6 months or -20°C for up to 1 month.[3] It is

advisable to aliquot the stock solution to avoid repeated freeze-thaw cycles.[3]

Troubleshooting Guide: Sirt2-IN-6 Insolubility
This guide provides step-by-step instructions to address insolubility issues with Sirt2-IN-6
during your experiments.

Problem: Precipitate observed in the stock solution (in
DMSO).
Possible Cause: The concentration of Sirt2-IN-6 exceeds its solubility limit in DMSO.
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Solutions:

Gentle Warming: Warm the solution to 37°C or up to 60°C to aid dissolution.[3]

Sonication: Use a sonicator to break down any precipitate and facilitate dissolution.[3]

Reduce Concentration: If warming and sonication are ineffective, the concentration of the

stock solution may need to be lowered.

Problem: Precipitate forms when diluting the DMSO
stock solution into an aqueous buffer (e.g., cell culture
media, assay buffer).
Possible Cause: Sirt2-IN-6 has low solubility in aqueous solutions, and adding the DMSO

stock directly to an aqueous buffer can cause it to precipitate out.

Solutions:

Lower the Final Concentration: The most straightforward approach is to reduce the final

concentration of Sirt2-IN-6 in your experiment.

Use Co-solvents: For in vivo or some in vitro applications, using co-solvents can improve

solubility. A formulation used for the related compound SIRT2/6-IN-1 involves a multi-step

dilution:[3]

Start with a 10% DMSO solution.

Add 40% PEG300.

Add 5% Tween-80.

Finally, add 45% saline.

Utilize Solubilizing Agents:

Cyclodextrins: Sulfobutyl-ether-β-cyclodextrin (SBE-β-CD) can be used to encapsulate

hydrophobic compounds and improve their aqueous solubility. A protocol for SIRT2/6-IN-1
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suggests a final solution of 10% DMSO in 90% (20% SBE-β-CD in Saline).[3]

Serum Proteins: Bovine Serum Albumin (BSA) in the assay buffer can help to keep

hydrophobic compounds in solution.

Experimental Protocols
Protocol 1: Preparation of Sirt2-IN-6 Stock Solution

Equilibrate the Sirt2-IN-6 vial to room temperature before opening.

Add the appropriate volume of high-purity, anhydrous DMSO to the vial to achieve the

desired concentration (e.g., 10 mM or 50 mg/mL).

Vortex the solution thoroughly.

If a precipitate is visible, gently warm the solution (up to 60°C) and/or sonicate until the solid

is completely dissolved.[3]

Aliquot the stock solution into smaller volumes in tightly sealed vials to minimize freeze-thaw

cycles.

Store the aliquots at -20°C or -80°C.[3]

Protocol 2: Dilution of Sirt2-IN-6 for Cell-Based Assays
Thaw a frozen aliquot of the Sirt2-IN-6 DMSO stock solution at room temperature.

Perform serial dilutions of the stock solution in your cell culture medium. It is crucial to add

the DMSO stock to the medium and mix immediately and vigorously to minimize

precipitation.

Visually inspect the final solution for any signs of precipitation before adding it to the cells. If

precipitation is observed, consider lowering the final concentration or using a pre-warmed

medium.

Signaling Pathways and Experimental Workflows
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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